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troubleshooting

ACVA Properties Overview

The tables below summarize key physical and thermal characteristics of ACVA from the search results to aid

in your experimental planning.

Physical and Chemical Properties

Property Value / Description Source

CAS Number 2638-94-0 [1] [2]
[3]

Molecular Formula C₁₂H₁₆N₄O₄ [1] [2]
[3]

Molecular Weight 280.28 g/mol [1] [2]
[3]
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Property Value / Description Source

Physical Form White to colorless, crystalline powder [1] [4]

Melting Point 118-125 °C (with decomposition) [2] [3]

Water Solubility Reported as soluble in water and organic solvents [1]. Slightly
soluble in DMSO and methanol [3].

Recommended
Storage

Protect from light, store at 2-8°C (refrigerated) [4] [3].

Thermal Stability and Hazard Data

Property Value / Description Source

Flash Point ~258.3 °C [2]

Decomposition
Process

Complex, with four mass loss stages. [5]

Apparent Activation
Energy (Ea)

~91 kJ mol⁻¹ (lowest among common azo initiators, indicating

higher susceptibility to decomposition).

[5]

Heat of Decomposition
(ΔHd)

~4706 J g⁻¹ (highest heat release among common azo initiators). [5]

Toxic Decomposition
Products

May include HCN and CH₄. [5]

Safety Classification Flammable Solid (Hazard Class 4.1); Signal Word: Danger
(GHS); Hazard Statement: H242 (May catch fire if exposed to air).

[2] [3]

General Guidance for Handling Azo Initiators
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While specific ACVA solubility protocols were not found, the thermal data highlights critical handling

requirements. The following workflow outlines key considerations for preparing and using ACVA solutions

to prevent thermal decomposition.

Prepare ACVA Solution

Use Cold Solvent
(Dissolve in chilled water/organic solvent)

Avoid Heating
(Do not use elevated temperatures to aid dissolution)

Prepare Small Batches
(Make fresh solutions, use immediately)

Hazard: Thermal Decomposition
Can release toxic gases (HCN, CH₄)

Store Solid Form Correctly
(Keep refrigerated, 2-8°C, protected from light)

Click to download full resolution via product page

Frequently Asked Questions

What is the primary use of ACVA in research? ACVA is a water-soluble azo compound widely used

as a radical initiator in processes like radical polymerization and the creation of polymers and

materials [5] [1].

Why is it critical to avoid heating ACVA? ACVA has a relatively low apparent activation energy

(≈91 kJ mol⁻¹) and a complex decomposition process that starts before melting [5] [2]. Heating can
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trigger a thermal runaway reaction, releasing a significant amount of heat (≈4706 J g⁻¹) and potentially

generating toxic gases like hydrogen cyanide (HCN) [5].

How should I store ACVA? ACVA should be stored as a solid in a refrigerator, typically between 2-

8°C, and must be protected from light to maintain its stability [4] [3]. It is classified as a flammable

solid and may be considered a dangerous good for transport [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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